molecular formula C10H11BrO3 B8402297 Acetic acid, 2-[4-(bromomethyl)phenoxy]-, methyl ester CAS No. 104508-23-8

Acetic acid, 2-[4-(bromomethyl)phenoxy]-, methyl ester

Cat. No.: B8402297
CAS No.: 104508-23-8
M. Wt: 259.10 g/mol
InChI Key: LXLNKSHMUFDIOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetic acid, 2-[4-(bromomethyl)phenoxy]-, methyl ester is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

104508-23-8

Molecular Formula

C10H11BrO3

Molecular Weight

259.10 g/mol

IUPAC Name

methyl 2-[4-(bromomethyl)phenoxy]acetate

InChI

InChI=1S/C10H11BrO3/c1-13-10(12)7-14-9-4-2-8(6-11)3-5-9/h2-5H,6-7H2,1H3

InChI Key

LXLNKSHMUFDIOB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=CC=C(C=C1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the methyl 2-(p-tolyloxy)acetate (3.10 g, 17.2 mmol) in carbon tetrachloride (60 mL) was added N-bromosuccinimide (3.57 g, 20 mmol) followed by benzoyl peroxide (463 mg, 1.9 mmol). The resulting solution was heated at reflux overnight, and then diluted with methylene chloride. The mixture was washed with brine, dried on MgSO4, and concentrated. The resulting colorless oil was purified by chromatography on silica gel (Hexane/ethyl acetate 9/1) to afford a colorless oil (2.5 g, 56%).
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
3.57 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
463 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Yield
56%

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